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Compound of Interest

Compound Name: 3-Cyclohexylmorpholine

Cat. No.: B3027298 Get Quote

Introduction: Compound Profile and Significance
3-Cyclohexylmorpholine (CAS No. 1270476-30-6) is a substituted morpholine derivative. The

morpholine scaffold is a privileged structure in medicinal chemistry, featured in numerous

approved drugs and bioactive molecules due to its advantageous physicochemical and

metabolic properties.[1] Its unique conformation and the presence of both a weak basic

nitrogen and an oxygen atom allow it to engage in various molecular interactions, often

improving a compound's pharmacokinetic profile.[1][2] Morpholine derivatives are integral to

the development of therapeutics targeting the central nervous system, as well as agents with

anticancer and antimicrobial properties.[2][3]

Given the increasing use of such scaffolds in drug discovery and organic synthesis, a

comprehensive understanding of the specific handling precautions for derivatives like 3-
Cyclohexylmorpholine is paramount. This guide provides an in-depth analysis of its hazard

profile and outlines field-proven protocols for its safe handling, storage, and emergency

management, ensuring the protection of laboratory personnel and the integrity of research.

Hazard Identification and GHS Classification
The primary step in safe handling is a thorough understanding of the compound's intrinsic

hazards. 3-Cyclohexylmorpholine is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The primary risks are associated with its irritant properties and

potential harm upon ingestion.
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Signal Word:Warning[4][5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

The causality behind these classifications stems from the chemical nature of the molecule. As a

substituted amine, it can act as a base, leading to irritation upon contact with moist tissues like

the skin, eyes, and respiratory tract. Its molecular structure allows it to interact with biological

membranes and proteins, which can lead to toxic effects if ingested.

Summary of GHS Classifications
Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Physical and Chemical Properties
Understanding the physical properties of a chemical is critical for designing safe storage and

handling protocols. For instance, knowing its physical state and volatility informs ventilation

requirements.
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Property Value Source

CAS Number 1270476-30-6 [4][5]

Molecular Formula C₁₀H₁₉NO [5]

Formula Weight 169.26 g/mol [5]

Storage Temp.
Room temperature, in a dark

place, under inert atmosphere
[5]

Note: Comprehensive experimental data on properties like boiling point, density, and vapor

pressure for this specific isomer are not widely available. Standard precautions for a

combustible liquid amine of this molecular weight should be followed.

Safe Handling, Storage, and Exposure Control
A self-validating safety protocol is built on the principle of minimizing exposure through a

combination of engineering controls, administrative procedures, and personal protective

equipment (PPE).

Engineering Controls
The primary line of defense is to control hazards at the source.

Ventilation: All work with 3-Cyclohexylmorpholine must be conducted in a well-ventilated

area.[4] A certified chemical fume hood is mandatory to control airborne concentrations and

prevent inhalation, which is a key risk due to its potential for respiratory irritation (H335).[4][6]

Safety Equipment: An eyewash fountain and a safety shower must be readily accessible in

the immediate vicinity of the handling area.[4][7] This is a direct countermeasure to the risks

of serious eye irritation (H319) and skin irritation (H315).

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection must directly

address the identified hazards.
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Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety

glasses are insufficient as they do not protect against splashes.[4][7] This is critical to

prevent serious eye irritation.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).[6] Always inspect gloves

for tears or holes before use. Contaminated gloves must be removed using the proper

technique to avoid skin contact and disposed of as chemical waste.

Protective Clothing: A lab coat is mandatory. For operations with a higher risk of splashing,

a chemically resistant apron or coveralls should be worn.[4]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, or during a large spill response, a NIOSH-approved respirator with organic

vapor cartridges is required.[6]

Storage and Handling Procedures
Handling: Avoid all personal contact, including inhalation.[8] Wash hands thoroughly with

soap and water after handling, even if gloves were worn.[4] Do not eat, drink, or smoke in

the laboratory.[7]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents and acids.[4][7] Keep the container tightly closed to prevent the

escape of vapors and contamination.[4] Store in a locked cabinet or an area with restricted

access.[4]
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Diagram 1: Standard Laboratory Handling Workflow for 3-Cyclohexylmorpholine.
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Emergency Procedures: First Aid and Spill
Response
Rapid and correct response during an emergency is critical to mitigating harm. All personnel

must be familiar with these protocols before beginning work.

First Aid Measures
The following protocols are based on the compound's specific hazards. The guiding principle is

immediate and thorough decontamination.

General Advice: In case of any exposure, immediately remove the affected person from the

hazardous area and remove all contaminated clothing. Show the Safety Data Sheet to the

attending medical personnel.[4]

Inhalation (H335):

Move the person to fresh air at once.[4]

If breathing is difficult, administer oxygen. If breathing has stopped, trained personnel

should perform artificial respiration.[4][6]

Seek immediate medical attention.[4]

Skin Contact (H315):

Immediately flush the skin with copious amounts of running water for at least 15 minutes.

[4]

Simultaneously remove all contaminated clothing, shoes, and jewelry.

If skin irritation occurs or persists, seek medical advice.[4] Wash contaminated clothing

before reuse.[4]

Eye Contact (H319):

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids to ensure complete rinsing.[4]
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If present, remove contact lenses after the first 5 minutes, then continue rinsing.

Seek immediate medical attention, preferably from an ophthalmologist.

Ingestion (H302):

Do NOT induce vomiting.[4] This can cause further damage to the esophagus.

Rinse the mouth thoroughly with water.[4]

If the person is conscious and alert, give two glasses of water to drink.[6]

Never give anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[4]
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Diagram 2: Emergency First Aid Protocol for Personal Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[4]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including

carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4][7] Vapors may form explosive

mixtures with air.[9]

Protective Equipment: Firefighters must wear full protective gear and a NIOSH-approved

self-contained breathing apparatus (SCBA).[4]

Accidental Release Measures (Spill Response)
A small-scale laboratory spill can be managed safely with the correct procedure and

equipment.

Evacuate and Secure: Immediately alert others in the area. Evacuate non-essential

personnel. Remove all sources of ignition.[4]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: Wear appropriate PPE, including a respirator if ventilation is inadequate, chemical-

resistant gloves, goggles, and a lab coat or apron.[4]

Containment: Prevent the spill from spreading or entering drains using an inert absorbent

material like vermiculite, sand, or commercial sorbent pads.[4][8]

Absorption and Collection: Carefully absorb the spilled liquid. Collect the absorbent material

using non-sparking tools and place it into a suitable, labeled container for chemical waste.[9]

[10]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.
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Disposal: Dispose of the waste container according to local, state, and federal regulations.[4]

Spill Detected

1. Evacuate & Secure Area
(Alert others, remove ignition sources)

2. Don Full PPE
(Gloves, Goggles, Respirator if needed)

3. Contain Spill
(Use inert absorbent material)

4. Absorb & Collect
(Place into labeled waste container)

5. Decontaminate Area
(Clean with appropriate solvent)

6. Dispose of Waste
(Follow institutional guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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